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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methoxybutan-1-ol

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methoxybutan-1-ol, specifically its boiling point and density. The information is intended for

researchers, scientists, and professionals in drug development who require precise data and

standardized methodologies for handling this compound. This document includes tabulated

physical data, detailed experimental protocols for property determination, and workflow

diagrams for clarity.

Physical Properties Data
The physical properties of 3-Methoxybutan-1-ol are critical for its application in various

scientific and industrial processes. The boiling point is indicative of its volatility, while its density

is essential for mass-to-volume conversions and fluid dynamic calculations.

Summary of Quantitative Data
The boiling point and density of 3-Methoxybutan-1-ol have been reported across various

sources. The data is summarized in the table below for easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 157 - 163 °C
@ 760 mmHg (Atmospheric

Pressure)[1][2][3][4][5][6][7]

Density 0.928 g/mL @ 25 °C[2][3][6][8]

0.920 - 0.924 g/cm³ @ 20 °C[1][7]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail standardized laboratory protocols for measuring the boiling point and

density of a liquid compound such as 3-Methoxybutan-1-ol.

Determination of Boiling Point (Capillary Method)
The capillary method, also known as the Siwoloboff method, is a micro-scale technique for

determining the boiling point of a liquid. It relies on observing the temperature at which the

vapor pressure of the liquid equals the surrounding atmospheric pressure.

Apparatus:

Thiele tube or a beaker with high-boiling point oil (e.g., mineral oil)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating apparatus (e.g., Bunsen burner or hot plate)

Clamp and stand

Procedure:

Sample Preparation: Add 2-3 mL of 3-Methoxybutan-1-ol into the small test tube.
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Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Apparatus Assembly: Attach the test tube to the thermometer. Immerse the assembly in the

oil bath (Thiele tube or beaker), ensuring the sample is below the oil level.

Heating: Gently heat the oil bath. Stir the oil continuously to ensure uniform heat distribution.

[9]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled. Upon

reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the

open end of the capillary tube.[10]

Temperature Recording: Note the temperature when this rapid stream of bubbles is

observed.

Cooling and Confirmation: Remove the heat source. The liquid will begin to cool, and the

bubbling will slow down. The boiling point is the temperature at which the bubbling ceases

and the liquid just begins to enter the capillary tube.[10]

Verification: The mean of the temperature recorded during heating and cooling can be taken

as the precise boiling point.[9]

Determination of Density (Pycnometer or Graduated
Cylinder Method)
The density of a liquid is determined by accurately measuring the mass of a known volume.[11]

[12] This protocol describes the common method using a graduated cylinder and an analytical

balance.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Beaker
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Thermometer (to record the temperature of the liquid)

Procedure:

Measure Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the analytical

balance and tare it, or record its mass (m₁).[11]

Measure Volume of Liquid: Carefully pour a specific volume of 3-Methoxybutan-1-ol into the

graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus at eye

level to avoid parallax error.[11] Record this volume (V).

Measure Mass of Filled Cylinder: Place the graduated cylinder containing the liquid back on

the analytical balance and record the new mass (m₂).

Calculate Mass of Liquid: The mass of the liquid (m) is the difference between the mass of

the filled cylinder and the empty cylinder (m = m₂ - m₁).

Calculate Density: Use the formula ρ = m/V to calculate the density.[11]

Record Temperature: Measure and record the temperature of the liquid, as density is

temperature-dependent.[12]

Repeatability: For higher accuracy, repeat the measurement several times and calculate the

average density.[11]

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental protocols described

above.
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Caption: Workflow for Boiling Point Determination.
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Start

Place clean, dry graduated cylinder
on balance. Record mass (m1).

Add a known volume (V)
of 3-Methoxybutan-1-ol

to the cylinder.

Weigh the cylinder with the liquid.
Record new mass (m2).

Measure and Record
Temperature of the Liquid

Calculate Liquid Mass:
m = m2 - m1

Calculate Density:
ρ = m / V

End
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Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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